Cas no 32811-27-1 (2-methyl-4-oxopentanenitrile)

2-methyl-4-oxopentanenitrile structure
2-methyl-4-oxopentanenitrile structure
Product Name:2-methyl-4-oxopentanenitrile
CAS No:32811-27-1
MF:C6H9NO
MW:111.141761541367
MDL:MFCD21184617
CID:917294
PubChem ID:12812295
Update Time:2025-04-19

2-methyl-4-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • pentanenitrile, 2-methyl-4-oxo- (9ci)
    • 4-cyano-2-pentanone
    • 2-methyl-4-oxopentanenitrile
    • DTXSID101309709
    • EN300-233641
    • AKOS014572448
    • DB-288400
    • 32811-27-1
    • Pentanenitrile, 2-methyl-4-oxo-
    • SCHEMBL9735218
    • G53237
    • CS-0241518
    • Z1258995681
    • MDL: MFCD21184617
    • Inchi: 1S/C6H9NO/c1-5(4-7)3-6(2)8/h5H,3H2,1-2H3
    • InChI Key: KTCGZVXFIGQRNB-UHFFFAOYSA-N
    • SMILES: O=C(C)CC(C#N)C

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.9Ų

2-methyl-4-oxopentanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-233641-0.05g
2-methyl-4-oxopentanenitrile
32811-27-1 95%
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$101.0 2024-06-19
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$216.0 2024-06-19
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32811-27-1 95%
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$407.0 2024-06-19
Enamine
EN300-233641-1.0g
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32811-27-1 95%
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$528.0 2024-06-19
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$1034.0 2024-06-19
Enamine
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$1530.0 2024-06-19
Enamine
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32811-27-1 95%
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$2269.0 2024-06-19
Enamine
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$528.0 2023-09-15
Enamine
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